molecular formula C24H22F3NO4 B5536582 7-(2,5-dimethoxyphenyl)-4-[2-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydro-2,5(1H,3H)-quinolinedione

7-(2,5-dimethoxyphenyl)-4-[2-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydro-2,5(1H,3H)-quinolinedione

Cat. No. B5536582
M. Wt: 445.4 g/mol
InChI Key: BNNFBBSSIGLSBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Quinoline derivatives are a prominent class of nitrogen-containing heterocycles widely studied for their diverse biological activities and applications in medicinal chemistry. The compound "7-(2,5-dimethoxyphenyl)-4-[2-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydro-2,5(1H,3H)-quinolinedione" likely shares similar chemical properties and reactivities due to its structural features, including the presence of dimethoxyphenyl and trifluoromethylphenyl groups.

Synthesis Analysis

The synthesis of quinoline derivatives typically involves multicomponent reactions, Friedel–Crafts acylations, or cyclization strategies. For example, Patel et al. (2022) reported the acetic acid-mediated multicomponent synthesis of novel tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones, a process that might be adaptable for the synthesis of the requested compound (Patel et al., 2022).

Molecular Structure Analysis

The molecular structure of quinoline derivatives can be analyzed using single-crystal X-ray diffraction (XRD) and density functional theory (DFT) studies. These methods provide insights into bond lengths, bond angles, and overall geometry. Patel et al. (2022) conducted DFT studies on tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones, which could serve as a reference for understanding the molecular structure of the queried compound (Patel et al., 2022).

Scientific Research Applications

Electronic Transport Materials Design

Quinoxaline-containing compounds, including structures similar to the queried compound, have been designed and synthesized for use as electronic transporting materials. These compounds exhibit favorable electron affinity and good thermostability, making them suitable for use in blue phosphorescent organic light-emitting diodes (PhOLEDs). Their application results in devices achieving good performance with high current efficiency and external quantum efficiency, showcasing their potential in electronic device fabrication (Yin et al., 2016).

Anticancer Research

Derivatives of quinolinediones, closely related to the queried compound, have been designed and evaluated for their anticancer activity. Novel 6,7-methylenedioxy-4-substituted phenylquinolin-2(1H)-one derivatives were prepared and tested against various tumor cell lines. Some derivatives displayed potent cytotoxicity at sub-micromolar levels, indicating their potential as new anticancer leads based on the quinoline scaffold. These compounds induce apoptosis and cell cycle arrest at the G2/M phase in tumor cells, highlighting their significance in anticancer research (Chen et al., 2013).

Molecular Structure and Spectroscopic Characterization

Studies have also focused on the molecular structure, spectroscopic characterization, and properties such as non-linear optical (NLO) and natural bond orbital (NBO) analyses of quinoline derivatives. These investigations provide insights into the electronic structures, reactivity, and potential biological and industrial applications of these compounds, including their role in dye and pigment manufacturing, and as materials with specific electronic or optical properties (Wazzan et al., 2016).

Cytotoxic Activity and Chemical Synthesis

Research into the synthesis and characterization of 5,8-quinolinedione derivatives has demonstrated their cytotoxic activity against cancer cell lines. The structural diversity of these compounds, achieved through chemical synthesis, offers a platform for developing new therapeutic agents. The exploration of their antiproliferative activity provides a basis for further investigation into their mechanism of action and potential as cancer treatments (Kadela et al., 2016).

properties

IUPAC Name

7-(2,5-dimethoxyphenyl)-4-[2-(trifluoromethyl)phenyl]-1,3,4,6,7,8-hexahydroquinoline-2,5-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H22F3NO4/c1-31-14-7-8-21(32-2)16(11-14)13-9-19-23(20(29)10-13)17(12-22(30)28-19)15-5-3-4-6-18(15)24(25,26)27/h3-8,11,13,17H,9-10,12H2,1-2H3,(H,28,30)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNNFBBSSIGLSBF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)OC)C2CC3=C(C(CC(=O)N3)C4=CC=CC=C4C(F)(F)F)C(=O)C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H22F3NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

445.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-(2,5-dimethoxyphenyl)-4-[2-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinoline-2,5(1H,3H)-dione

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.